Cas no 132605-19-7 (2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one)

2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a fused cyclopenta-thieno-pyrimidinone core with a mercapto functional group at the 2-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for modifying thiol-containing scaffolds. The compound’s rigid polycyclic framework enhances stability, while the thiol group allows for selective derivatization via thioether formation or metal coordination. Its methyl substitution at the 3-position further influences steric and electronic properties, making it valuable for tailored molecular design. Suitable for research applications, this compound is primarily employed in medicinal chemistry for developing biologically active analogs.
2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one structure
132605-19-7 structure
Product Name:2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one
CAS No:132605-19-7
MF:C10H10N2OS2
MW:238.329199314117
MDL:MFCD01571904
CID:849840
PubChem ID:899318
Update Time:2025-09-25

2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-thioxo-1,2,3,5,6,7-hexahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
    • 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 1,2,3,5,6,7-hexahydro-3-methyl-2-thioxo-
    • 4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 3,5,6,7-tetrahydro-2-mercapto-3-methyl-
    • 2-MERCAPTO-3-METHYL-3,5,6,7-TETRAHYDRO-4H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 4H-Cyclopenta(4,5)thieno(2,3-d)pyriMidin-4-one, 1,2,3,5,6,7-hexahydro-3-Methyl-2-thioxo-
    • SR-01000524082-1
    • EU-0052083
    • 132605-19-7
    • 11-METHYL-10-SULFANYL-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),2(6),9-TRIEN-12-ONE
    • Oprea1_593278
    • J-509763
    • 1,2,3,5,6,7-Hexahydro-3-methyl-2-thioxo-4H-cyclopenta(4,5)thieno(2,3-d)pyrimidin-4-one
    • 2-Mercapto-3-methyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
    • CS-0307855
    • NSC622286
    • STK722454
    • AKOS000269359
    • NSC-622286
    • AG-205/12646093
    • Oprea1_538968
    • ALBB-026014
    • SR-01000524082
    • 11-methyl-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
    • MFCD01571904
    • EN300-09016
    • STK082698
    • Z55992924
    • 3-methyl-2-sulfanyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
    • 11-methyl-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
    • AKOS000549513
    • DTXSID60157665
    • 12-hydroxy-11-methyl-7-thia-9,11-diazatricyclo[6.4.0.0(2),?]dodeca-1(12),2(6),8-triene-10-thione
    • LS-08781
    • BRN 4188267
    • G33597
    • 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one
    • MDL: MFCD01571904
    • Inchi: 1S/C10H10N2OS2/c1-12-9(13)7-5-3-2-4-6(5)15-8(7)11-10(12)14/h2-4H2,1H3,(H,11,14)
    • InChI Key: VUNKMNQMFCSUJN-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C)C(N2)=S)=O)C2=C1CCC2

Computed Properties

  • Exact Mass: 238.0236
  • Monoisotopic Mass: 238.02345529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 32.67

2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one Pricemore >>

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Additional information on 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta4,5thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one (CAS No. 132605-19-7)

The compound 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one (CAS No. 132605-19-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring a cyclopenta ring fused with thieno[2,3-d]pyrimidin and a mercapto functional group, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and emerging applications, while addressing trending topics like drug discovery, green chemistry, and AI-driven molecular design.

In recent years, the demand for heterocyclic compounds like 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its sulfur-containing moiety, which often enhances binding affinity in drug-target interactions. The compound's CAS No. 132605-19-7 is frequently searched in academic databases, reflecting its relevance in studies on kinase inhibitors and anticancer agents. Its structural similarity to purine derivatives also positions it as a candidate for nucleic acid analogs.

Synthetic routes to 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one often involve multi-step reactions, including cyclocondensation and thiolation. Modern techniques emphasize catalyst-free and solvent-free approaches, aligning with the principles of sustainable chemistry. A 2023 study highlighted its synthesis via microwave-assisted methods, reducing reaction times by 60%—a hot topic in process optimization discussions. Such advancements cater to the growing interest in cost-effective and eco-friendly production.

The compound's physicochemical properties—such as moderate solubility in polar solvents and stability under physiological conditions—make it suitable for formulation development. Computational studies using molecular docking tools suggest its potential as a GPCR modulator, a trending area in neuropharmacology. Additionally, its thienopyrimidine core is being investigated for optoelectronic materials, linking it to the booming field of organic semiconductors.

From an SEO perspective, queries like "CAS 132605-19-7 supplier" or "thienopyrimidine derivatives uses" indicate commercial and academic interest. Addressing these, we note that the compound is available through specialized chemical vendors, often with >98% purity. Its patent landscape reveals applications in inflammatory disease therapies, resonating with searches for "new anti-inflammatory compounds."

In conclusion, 2-Mercapto-3-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its multi-ring system and functional group diversity offer ample opportunities for innovation, whether in small-molecule drugs or advanced materials. As high-throughput screening and machine learning accelerate discovery, this compound's profile will likely expand, making CAS No. 132605-19-7 a persistent keyword in scientific literature.

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